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Compound of Interest

Compound Name: CG428

Cat. No.: B15620550

Ensuring the safe and compliant disposal of the tropomyosin receptor kinase (TRK) degrader
CG428 is critical for laboratory safety and environmental protection. This guide provides
detailed procedures for researchers, scientists, and drug development professionals to manage
CG428 waste, from initial handling to final disposal. Adherence to these protocols will minimize
exposure risks and ensure compliance with regulatory standards.

Summary of CG428 Hazards and Properties

CG428 is identified as a flammable liquid that can cause serious eye irritation and is harmful to
aqguatic life with long-lasting effects[1]. While it may be shipped as a non-hazardous chemical
for research purposes, its biological activity as a TRK degrader warrants handling it as a
potentially hazardous substance.
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Property Value Source
Physical State Fluid liquid SDS for CG 428
. Flammable liquid and vapor
Flammability SDS for CG 428[1]
(Category 3)
o Causes serious eye irritation
Eye Irritation SDS for CG 428[1]
(Category 2)

Harmful to aquatic life with

Environmental Hazard long lasting effects (Category SDS for CG 428[1]
3)
pH Slightly acidic (3.20 - 4.20) SDS for CG 428[1]

Experimental Protocols for Disposal

The proper disposal of CG428 depends on the nature and quantity of the waste. The following
protocols outline the step-by-step procedures for different waste streams containing CG428.

Waste Categorization

The first step in proper disposal is to categorize the waste as either "trace" or "bulk”
chemotherapy waste.

o Trace Chemotherapy Waste: This includes items with residual amounts of CG428, such as
empty vials, culture plates, pipette tips, and personal protective equipment (PPE) that is not
visibly contaminated. To be considered "RCRA empty,” a container must have no more than
3% by weight of the original substance remaining[2][3].

o Bulk Chemotherapy Waste: This category includes any waste containing more than a
residual amount of CG428. Examples include unused or expired CG428 solutions, grossly
contaminated PPE, and materials used to clean up spills[2][3].

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of CG428

waste.
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CG428 Disposal Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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